Cas no 176245-04-8 (tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate)

• Product Name: tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate
• CAS No: 176245-04-8
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5245009
• Update Time: 2025-06-08

tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-c]pyridine-5(4H)-carboxylic acid, tetrahydro-2,2-dimethyl-7-oxo-, 1,1-dimethylethyl ester, (3aS,7aS)-
• tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(16)14-6-8(15)10-9(7-14)17-13(4,5)18-10/h9-10H,6-7H2,1-5H3/t9-,10+/m0/s1
• InChI Key： UYWITFMIEDTOSC-VHSXEESVSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC(=O)[C@@]2([H])OC(C)(C)O[C@@]12[H]

Additional information on tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate

Comprehensive Overview of tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate (CAS 176245-04-8)

The compound tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate (CAS 176245-04-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl ester group and the hexahydro-2H-1,3dioxolo4,5-cpyridine core, make it a valuable building block for the development of novel therapeutic agents. Researchers and chemists frequently search for this compound due to its role in asymmetric synthesis and chiral auxiliaries, which are critical in modern drug discovery.

In recent years, the demand for tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate has surged, driven by advancements in green chemistry and sustainable synthesis. Many users are interested in its solubility, stability, and reaction conditions, as these factors directly impact its utility in large-scale production. Additionally, the compound's stereochemistry is a hot topic, particularly in discussions about enantioselective catalysis and biocatalysis, which align with the growing emphasis on precision medicine.

The synthesis of tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate often involves multistep organic reactions, including protection-deprotection strategies and catalytic hydrogenation. These methods are frequently explored in academic and industrial settings, as evidenced by the high search volume for terms like "optimized synthesis route" and "yield improvement". The compound's CAS 176245-04-8 is a key identifier in regulatory documentation and patent literature, further highlighting its importance.

From a commercial perspective, tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate is often sourced for custom synthesis projects, particularly in the development of protease inhibitors and kinase modulators. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has also garnered attention, as these methods reduce reaction times and improve efficiency. Users frequently inquire about its storage conditions and handling precautions, underscoring the need for detailed technical data sheets.

In conclusion, tert-butyl (3aS,7aS)-2,2-dimethyl-7-oxo-hexahydro-2H-1,3dioxolo4,5-cpyridine-5-carboxylate (CAS 176245-04-8) remains a pivotal compound in synthetic chemistry, bridging the gap between academic research and industrial applications. Its relevance in drug discovery, catalysis, and material science ensures continued interest and innovation in its use. For those seeking further details, peer-reviewed journals and patent databases are excellent resources for exploring its full potential.